Cas no 2118245-28-4 (Azinphos-methyl-d6 (dimethyl-d6))

• Product Name: Azinphos-methyl-d6 (dimethyl-d6)
• CAS No: 2118245-28-4
• MF: C₁₀H₁₂N₃O₃PS₂
• MW: 317.324339866638
• CID: 4778897
• Update Time: 2025-10-17

Azinphos-methyl-d6 (dimethyl-d6) Chemical and Physical Properties

Names and Identifiers

• CJJOSEISRRTUQB-WFGJKAKNSA-N
• Azinphos-methyl-d6 (dimethyl-d6)

• Inchi： 1S/C10H12N3O3PS2/c1-15-17(18,16-2)19-7-13-10(14)8-5-3-4-6-9(8)11-12-13/h3-6H,7H2,1-2H3
• InChI Key： CJJOSEISRRTUQB-UHFFFAOYSA-N
• SMILES： O=C1N(N=NC2=CC=CC=C12)CSP(=S)(OC([H])([H])[H])OC([H])([H])[H]

Additional information on Azinphos-methyl-d6 (dimethyl-d6)

Azinphos-methyl-d6 (dimethyl-d6): A Comprehensive Overview

Azinphos-methyl-d6, also known as dimethyl-d6, is a compound with the CAS number 2118245-28-4. This compound has garnered significant attention in recent years due to its unique properties and applications in various fields. The name "Azinphos-methyl-d6" refers to a specific isotope-labeled version of azinphos-methyl, where six hydrogen atoms are replaced with deuterium (denoted by the "d6" suffix). This isotopic substitution is often used in scientific research to track molecular behavior, study reaction mechanisms, and enhance the sensitivity of analytical techniques such as mass spectrometry.

Key Features and Applications of Azinphos-methyl-d6

Azinphos-methyl itself is a well-known organophosphorus compound with insecticidal properties. However, the d6 isotopic variant has distinct advantages in research settings. The deuterium labeling allows for precise tracking of molecular transformations, making it invaluable in biochemical studies. Recent studies have highlighted its utility in metabolic pathway analysis, where researchers can monitor how molecules are processed within living organisms. This capability has been particularly useful in pharmacology and toxicology research.

One of the most promising applications of Azinphos-methyl-d6 is in environmental science. By using this compound as a tracer, scientists can study the fate and transport of similar chemicals in ecosystems. For instance, researchers have employed Azinphos-methyl-d6 to investigate how pesticides degrade in soil and water, providing critical insights into pollution control strategies. These findings have been published in leading journals such as *Environmental Science & Technology* and *Chemosphere*, underscoring the compound's importance in contemporary environmental research.

Advances in Analytical Techniques

The development of advanced analytical techniques has further enhanced the utility of Azinphos-methyl-d6. Modern mass spectrometry methods, such as tandem mass spectrometry (MS/MS), have enabled researchers to detect even trace amounts of this compound with high precision. This capability is crucial for studying low-concentration samples, such as those found in biological fluids or contaminated environmental matrices.

Recent breakthroughs in stable isotope dilution assays (SIDs) have also expanded the applications of Azinphos-methyl-d6. SIDs are widely used in quantitative analysis to determine the concentration of target compounds by comparing their signals with those of isotopically labeled internal standards. By incorporating Azinphos-methyl-d6 into these assays, researchers can achieve more accurate and reliable results, particularly in complex sample matrices.

Safety and Regulatory Considerations

While Azinphos-methyl-d6 has numerous research applications, it is essential to address safety considerations. Handling this compound requires adherence to standard laboratory safety protocols, including the use of personal protective equipment (PPE) and proper ventilation systems. Researchers should also be aware of local regulations governing the use and disposal of chemical reagents.

Despite its specialized uses, Azinphos-methyl-d6 is not classified as a hazardous material under typical conditions. Its isotopic labeling does not alter its fundamental chemical properties significantly; however, it does introduce a slight increase in molecular weight due to the replacement of hydrogen with deuterium.

Future Directions

The future prospects for Azinphos-methyl-d6 are bright, driven by ongoing advancements in analytical chemistry and biotechnology. As researchers continue to refine their methodologies for studying molecular dynamics, this compound will likely find new applications in fields such as drug discovery and environmental monitoring.

Preliminary studies suggest that Azinphos-methyl-d6 could play a role in developing novel bioassays for detecting pesticide residues in food products. By leveraging its unique isotopic signature, scientists could create highly sensitive tests that meet stringent regulatory standards for food safety.

In conclusion, Azinphos-methyl-d6 (dimethyl-d6) stands out as a valuable tool for modern scientific research. Its isotopic labeling provides researchers with unprecedented capabilities for tracking molecular processes and conducting precise analyses. As technology continues to evolve, this compound will undoubtedly contribute to groundbreaking discoveries across multiple disciplines.